Cas no 4235-83-0 (Thiocyanic acid, 2,6-dimethylphenyl ester)
4235-83-0 structure
Product name:Thiocyanic acid, 2,6-dimethylphenyl ester
CAS No:4235-83-0
MF:C9H9NS
MW:163.239460706711
CID:1513369
Thiocyanic acid, 2,6-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid, 2,6-dimethylphenyl ester
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- Inchi： 1S/C9H9NS/c1-7-4-3-5-8(2)9(7)11-6-10/h3-5H,1-2H3
- InChI Key： RUVIUSQNFIPMTB-UHFFFAOYSA-N
- SMILES： S(C1=C(C)C=CC=C1C)C#N
Computed Properties
- Exact Mass: 163.04567
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Melting Point: 56 °C
- Boiling Point: 216.4±29.0 °C(Predicted)
- PSA: 23.79
Thiocyanic acid, 2,6-dimethylphenyl ester Related Literature
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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